Cas no 114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-)
114869-94-2 structure
Product Name:Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
CAS No:114869-94-2
MF:C42H33N
MW:551.71813082695
CID:1202596
PubChem ID:53992383
Update Time:2025-04-20
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
- 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]aniline
- 114869-94-2
- DTXSID40708215
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- Inchi: 1S/C42H33N/c1-4-10-34(11-5-1)16-19-37-22-28-40(29-23-37)43(41-30-24-38(25-31-41)20-17-35-12-6-2-7-13-35)42-32-26-39(27-33-42)21-18-36-14-8-3-9-15-36/h1-33H
- InChI Key: KFTGQHDTANINQC-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C=CC2C=CC=CC=2)=CC=1)(C1C=CC(C=CC2C=CC=CC=2)=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 551.26149
- Monoisotopic Mass: 551.261300057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 43
- Rotatable Bond Count: 9
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 12
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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